Cas no 2228747-06-4 (O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine)

O-2-(5-Methoxypyridin-2-yl)ethylhydroxylamine is a specialized organic compound featuring a pyridine core substituted with a methoxy group at the 5-position and an O-substituted hydroxylamine moiety at the 2-position. This structure renders it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The hydroxylamine functionality offers reactivity for further derivatization, enabling the formation of nitrones or other nitrogen-containing heterocycles. Its methoxypyridine scaffold enhances solubility and bioavailability, making it advantageous for drug design. The compound is typically handled under controlled conditions due to the sensitivity of the hydroxylamine group. Suitable for research applications requiring precise functionalization of pyridine derivatives.
O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine structure
2228747-06-4 structure
Product Name:O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine
CAS No:2228747-06-4
MF:C8H12N2O2
MW:168.193081855774
CID:6529463
PubChem ID:165709810
Update Time:2025-06-10

O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine
    • 2228747-06-4
    • O-[2-(5-methoxypyridin-2-yl)ethyl]hydroxylamine
    • EN300-1814222
    • Inchi: 1S/C8H12N2O2/c1-11-8-3-2-7(10-6-8)4-5-12-9/h2-3,6H,4-5,9H2,1H3
    • InChI Key: UQNJEFLKWITBRP-UHFFFAOYSA-N
    • SMILES: O(CCC1C=CC(=CN=1)OC)N

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57.4Ų

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Additional information on O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228747-06-4)

O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228747-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxylamine moiety and methoxypyridine structure, is widely explored for its potential applications in drug development and chemical synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, owing to its ability to participate in diverse chemical reactions.

The molecular structure of O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine includes a 5-methoxypyridin-2-yl group, which enhances its solubility and reactivity in organic solvents. This feature makes it a valuable intermediate in the synthesis of heterocyclic compounds, a class of molecules frequently utilized in medicinal chemistry. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in modern medicine.

In the context of current trends, O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally friendly chemical processes, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential role in neuropharmacology. The methoxypyridine scaffold is known to interact with central nervous system targets, sparking curiosity about its applicability in neurological disorder research. Questions such as "How does O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine affect neurotransmitter systems?" are commonly explored in scientific forums, reflecting its relevance in cutting-edge studies.

From a technical standpoint, the synthesis of O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine involves multi-step organic reactions, often requiring precise control of reaction conditions. Advanced techniques like HPLC purification and NMR characterization are essential to ensure high purity and accurate structural confirmation. These methodologies are critical for researchers aiming to incorporate this compound into high-throughput screening assays or drug discovery pipelines.

In summary, O-2-(5-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228747-06-4) represents a versatile and promising compound in contemporary chemical and pharmaceutical research. Its structural features and functional groups make it a valuable tool for scientists exploring new therapeutic agents and synthetic methodologies. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to remain a focal point in ongoing research endeavors.

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